Cas no 2228823-74-1 ({1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanol)

• Product Name: {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanol
• CAS No: 2228823-74-1
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 5985821
• PubChem ID: 165630321
• Update Time: 2025-10-31

{1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanol
• 2228823-74-1
• EN300-1941371
• {1-[5-(trifluoromethyl)pyridin-2-yl]cyclopropyl}methanol

• Inchi： 1S/C10H10F3NO/c11-10(12,13)7-1-2-8(14-5-7)9(6-15)3-4-9/h1-2,5,15H,3-4,6H2
• InChI Key： SUCSRDQUYXAKQI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1(CO)CC1)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanol

Professional Introduction to Compound with CAS No. 2228823-74-1 and Product Name: {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanol

The compound with the CAS number 2228823-74-1 and the product name {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethyl group and a pyridin-2-ylcyclopropyl moiety in its molecular structure contributes to its distinctive chemical properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorinated aromatic rings, such as pyridine derivatives. These modifications often enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanol structure exemplifies this trend, leveraging the electron-withdrawing nature of the trifluoromethyl group to improve pharmacokinetic profiles. This feature is particularly valuable in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological disorders. The pyridin-2-ylcyclopropyl scaffold has shown promise in modulating neurotransmitter systems, particularly those associated with cognitive function and pain perception. Current research indicates that compounds with similar structural motifs may interact with specific receptors or enzymes in a manner that could lead to novel therapeutic interventions. For instance, studies have suggested that such molecules might exhibit inhibitory effects on certain kinases or ion channels, which are implicated in conditions ranging from depression to chronic pain syndromes.

The synthesis of {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanol presents unique challenges due to the complexity of its three-dimensional structure. However, advancements in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in achieving the desired connectivity between the trifluoromethyl group and the cyclopropyl ring. These synthetic strategies not only enhance efficiency but also allow for greater control over regioselectivity, ensuring that the final product retains its intended pharmacological properties.

From a computational chemistry perspective, the molecular dynamics of {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanol have been extensively studied using advanced modeling techniques. These simulations have provided valuable insights into how the compound interacts with biological targets at an atomic level. For example, molecular docking studies have revealed that this molecule can bind to specific pockets on enzymes such as monoamine oxidase (MAO) or cyclooxygenase (COX), which are key players in mood regulation and inflammation, respectively. Such findings underscore the potential of this compound as a lead structure for drug discovery efforts.

The pharmacological profile of {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanol is further enhanced by its favorable solubility characteristics. Unlike many fluorinated compounds that exhibit poor water solubility, this molecule has demonstrated reasonable bioavailability in preclinical studies. This attribute is crucial for developing orally active drugs that can be administered conveniently to patients. Additionally, its metabolic stability has been assessed through in vitro studies, which indicate that it is resistant to degradation by major cytochrome P450 enzymes. This resistance minimizes potential drug-drug interactions and ensures prolonged circulation within the body.

Recent clinical trials have begun to explore the therapeutic potential of derivatives based on the {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanol core structure. Early-phase trials have shown encouraging results in animal models of anxiety and neuropathic pain, where subjects treated with analogous compounds exhibited reduced symptom severity compared to control groups. These findings are supported by preliminary human data suggesting that similar molecules may translate effectively from preclinical to clinical settings. The next phase involves larger-scale trials to confirm efficacy and safety profiles before regulatory approval can be sought.

The future development of {1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanol and its derivatives will likely involve interdisciplinary collaboration between synthetic chemists, medicinal chemists, and biologists. By integrating insights from structural biology, computational modeling, and pharmacology, researchers can optimize this compound for maximal therapeutic benefit while minimizing adverse effects. Furthermore, green chemistry principles will be increasingly emphasized during synthesis to ensure sustainability and environmental responsibility throughout the drug development process.

In conclusion,{1-5-(trifluoromethyl)pyridin-2-ylcyclopropyl}methanol (CAS No. 2228823-74-1) represents a cutting-edge compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into neurological disorders and other conditions where modulating enzyme activity or receptor interactions is beneficial. As synthetic methodologies continue to evolve and computational tools become more sophisticated, {this molecule stands poised at the forefront of innovation, offering hope for novel treatments that address unmet medical needs.